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Compound of Interest

Compound Name: 2-Isopropyl-5-methyl-4-nitrophenol

Cat. No.: B2404095

CAS Number: 36778-56-0[1]

This technical guide provides a comprehensive overview of 2-isopropyl-5-methyl-4-
nitrophenol, a derivative of the naturally occurring monoterpenoid, thymol. This document is
intended for researchers, scientists, and professionals in the fields of drug development and
chemical synthesis, offering available data on its properties, a proposed synthesis protocol, and
a discussion of its potential biological significance based on related compounds.

Chemical and Physical Properties

Quantitative data for 2-isopropyl-5-methyl-4-nitrophenol is primarily based on computational
models, as extensive experimental data is not readily available in the literature. The following
tables summarize the key computed physical and chemical properties.

Table 1: Computed Physicochemical Properties[1]
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Property Value Source
Molecular Formula C10H13NOs PubChem
Molecular Weight 195.21 g/mol PubChem
XLogP3 3.1 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor
Count 3 PubChem
Rotatable Bond Count 2 PubChem
Exact Mass 195.08954328 Da PubChem
Monoisotopic Mass 195.08954328 Da PubChem
Topological Polar Surface Area  66.1 A2 PubChem
Heavy Atom Count 14 PubChem
Table 2: Spectroscopic Data[2]
Data Type Availability Source
1H NMR Spectra Available SpectraBase
Mass Spectrometry (GC-MS) Available SpectraBase
IR Spectra (Vapor Phase) Available SpectraBase

Experimental Protocols

A specific, peer-reviewed synthesis protocol for 2-isopropyl-5-methyl-4-nitrophenol is not
widely documented. However, a representative method can be adapted from general
procedures for the nitration of substituted phenols, particularly thymol (2-isopropyl-5-
methylphenol).

Proposed Synthesis: Nitration of Thymol
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This protocol is a general representation and may require optimization.
Materials:

Thymol (2-isopropyl-5-methylphenol)
Nitric acid (70%)

Sulfuric acid (98%)

Ice

Dichloromethane

Sodium bicarbonate solution (5%)
Anhydrous magnesium sulfate
Distilled water

Procedure:

Preparation of Nitrating Mixture: In a flask submerged in an ice bath, slowly add a
stoichiometric equivalent of concentrated nitric acid to a stirred solution of concentrated
sulfuric acid. Maintain the temperature below 10°C.

Reaction: Dissolve thymol in a minimal amount of dichloromethane in a separate flask, also
cooled in an ice bath. Slowly add the pre-cooled nitrating mixture dropwise to the thymol
solution with constant stirring, ensuring the temperature does not exceed 10°C.

Quenching: After the addition is complete, allow the reaction to stir for an additional 30
minutes at low temperature. Pour the reaction mixture over crushed ice to quench the
reaction.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with
dichloromethane (3x).
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» Washing: Combine the organic extracts and wash sequentially with cold distilled water and
5% sodium bicarbonate solution until the washings are neutral.

» Drying and Evaporation: Dry the organic layer over anhydrous magnesium sulfate, filter, and
remove the solvent under reduced pressure using a rotary evaporator.

 Purification: The resulting crude product can be purified by column chromatography on silica
gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Characterization:

The purified product should be characterized using standard analytical techniques to confirm its
identity and purity:

NMR Spectroscopy (*H and *3C): To elucidate the chemical structure.

Mass Spectrometry: To confirm the molecular weight.

FT-IR Spectroscopy: To identify functional groups.

Melting Point Analysis: To assess purity.

Potential Biological Activity and Signaling Pathways

Direct experimental evidence for the biological activity of 2-isopropyl-5-methyl-4-nitrophenol
is limited. However, the biological activities of its parent compound, thymol, and other nitrated
phenols can provide insights into its potential pharmacological profile.

Thymol and its derivatives are known to exhibit a wide range of biological effects, including
antimicrobial, anti-inflammatory, antioxidant, and anticancer activities. The introduction of a
nitro group onto an aromatic ring can significantly modulate the biological activity of the parent
molecule. Nitrated phenols have been studied for their various biological effects, which are
often linked to their ability to participate in redox cycling, induce oxidative stress, or interact with
specific cellular targets.

Given the lack of specific data for 2-isopropyl-5-methyl-4-nitrophenol, a hypothetical
signaling pathway is not provided to avoid speculation. Research into the biological effects of
this specific compound is warranted.
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Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the general workflow for the
synthesis and characterization of 2-isopropyl-5-methyl-4-nitrophenol, as well as a logical
diagram for assessing its potential biological activity.

Click to download full resolution via product page

Synthesis and Purification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: 2-Isopropyl-5-methyl-4-
nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2404095#2-isopropyl-5-methyl-4-nitrophenol-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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